Cas no 865689-36-7 ((1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid)
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (1S,2r)-boc-2-aminocyclohexane carboxylic acid
- (1S,2R)-2-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid
- (1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid
- (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
- QJEQJDJFJWWURK-DTWKUNHWSA-N
- 4200AH
- OR309426
- cis-Boc-1-Aminocyclohexane-2-carboxylic acid
- cis-2-tert-Butoxycarbonylaminocyclohexanecarboxylic acid
- (1S,2R)-2-[(tert-butoxycarbonyl)amino]c
- (1S,2R)-2-[[(1,1-Dimethylethoxy)carbonyl]amino]cyclohexanecarboxylic acid (ACI)
- (1S,2R)-2-(((tert-Butoxy)carbonyl)amino)cyclohexanecarboxylic acid
- (1S,2R)-2-[(tert-Butoxycarbonyl)amino]cyclohexanecarboxylic acid
- BOC-(+/-)-CIS-2-AMINOCYCLOHEXANE-1-CARBOXYLIC ACID
- (1S,2R)-2-tert-butoxycarbonylamino-1-cyclohexanecarboxylic acid
- 865689-36-7
- AC-30555
- CS-0154546
- EN300-703057
- SCHEMBL1756657
- (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylicacid
- (1S,2R)-2-((TERT-BUTOXYCARBONYL)AMINO)CYCLOHEXANE-1-CARBOXYLIC ACID
- Y13522
- MFCD06410969
- (1S,2R)-2-(Boc-amino)cyclohexanecarboxylic acid
- (1S,2R)-2-[(tert-butoxycarbonyl)amino]cyclohexane-1-carboxylic acid
- Cyclohexanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,(1S,2R)-
- (1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid
- Z2306787859
- AKOS024111103
- rac-(1R,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
- BS-32928
- EN300-1589866
-
- MDL: MFCD06410969
- Inchi: 1S/C12H21NO4/c1-12(2,3)17-11(16)13-9-7-5-4-6-8(9)10(14)15/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t8-,9+/m0/s1
- InChI Key: QJEQJDJFJWWURK-DTWKUNHWSA-N
- SMILES: O(C(C)(C)C)C(N[C@@H]1CCCC[C@@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 243.14705815g/mol
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6
- XLogP3: 2.5
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0423-1g |
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid |
865689-36-7 | 95% | 1g |
3222.56CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0423-5g |
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid |
865689-36-7 | 95% | 5g |
12890.24CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0423-500mg |
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid |
865689-36-7 | 95% | 500mg |
2035.3CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0423-250mg |
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid |
865689-36-7 | 95% | 250mg |
1441.67CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0423-100mg |
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid |
865689-36-7 | 95% | 100mg |
1102.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 15R0423-50mg |
(1S,2R)-2-tert-Butoxycarbonylamino-cyclohexanecarboxylic acid |
865689-36-7 | 95% | 50mg |
975.25CNY | 2021-05-07 | |
| Chemenu | CM328697-10g |
(1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid |
865689-36-7 | 95%+ | 10g |
$1472 | 2021-06-09 | |
| Chemenu | CM328697-25g |
(1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid |
865689-36-7 | 95%+ | 25g |
$3220 | 2021-06-09 | |
| abcr | AB510164-1 g |
(1S,2R)-Boc-2-Aminocyclohexane carboxylic acid |
865689-36-7 | 1g |
€600.00 | 2023-06-14 | ||
| Chemenu | CM328697-10g |
(1S,2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexane-1-carboxylic acid |
865689-36-7 | 95%+ | 10g |
$1472 | 2022-05-28 |
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Production Method
Production Method 1
1.2 Reagents: Sulfuric acid Solvents: Ethyl acetate , Water ; pH 2.5, rt
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Raw materials
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Preparation Products
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid
Introduction to (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid (CAS No. 865689-36-7)
(1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid (CAS No. 865689-36-7) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.
The compound's structure consists of a cyclohexane ring with a carboxylic acid group at the 1-position and an amino group at the 2-position, both of which are protected by a tert-butoxycarbonyl (Boc) group. The chiral centers at the 1 and 2 positions confer specific stereochemical properties that are crucial for its biological activity and reactivity in synthetic processes.
Recent advancements in the field have highlighted the importance of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid in the development of novel drugs. For instance, studies have shown that this compound can serve as a building block for the synthesis of peptidomimetics, which are designed to mimic the structure and function of peptides but with improved pharmacological properties such as increased stability and reduced immunogenicity.
In the context of drug discovery, (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid has been utilized in the synthesis of small molecules targeting various biological pathways. One notable application is in the development of inhibitors for protein-protein interactions (PPIs), which are often challenging to modulate with traditional small molecules. The chiral nature of this compound allows for precise control over the stereochemistry of the final product, enhancing its binding affinity and selectivity.
Moreover, recent research has explored the use of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. By incorporating this chiral amino acid derivative into prodrug designs, researchers have been able to improve drug delivery and reduce side effects associated with conventional therapies.
The synthesis of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid typically involves several steps, including enantioselective catalysis and protection-deprotection strategies. One common approach is to start with a chiral cyclohexanone derivative and perform an asymmetric reduction followed by an amino protection step using tert-butyldimethylsilyl (TBS) or Boc groups. The resulting intermediate can then be further functionalized to introduce the carboxylic acid group.
The purity and enantiomeric excess (ee) of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid are critical factors that influence its performance in downstream applications. High-purity samples can be obtained through chromatographic techniques such as high-performance liquid chromatography (HPLC) or supercritical fluid chromatography (SFC). These methods ensure that the compound meets stringent quality standards required for pharmaceutical use.
In addition to its role as a synthetic intermediate, (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid has also been studied for its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in modulating specific biological targets, such as enzymes involved in metabolic disorders or receptors implicated in neurological diseases. These findings underscore the compound's versatility and potential as a lead molecule for further drug development.
The safety profile of (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid is another important consideration. Toxicological studies have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in both research and clinical settings. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety and maintain its integrity.
In conclusion, (1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid (CAS No. 865689-36-7) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique stereochemistry and functional groups make it an ideal candidate for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.
865689-36-7 ((1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid) Related Products
- 209128-50-7(trans-2-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid)
- 352356-38-8((1R,2S)-Boc-Achc)
- 488703-60-2((1S,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid)
- 136315-70-3(cis-2-(tert-butoxycarbonylamino)cyclopentanecarboxylic acid)
- 233661-54-6((1R,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid)
- 137170-89-9((1S,2R)-2-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid)
- 143679-80-5((1S,2S)-2-{[(tert-butoxy)carbonyl]amino}cyclopentane-1-carboxylic acid)
- 220760-49-6(2-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylic acid)
- 63216-49-9(cis-2-(tert-butoxycarbonylamino)cyclohexanecarboxylic acid)
- 1013980-15-8(cis-2-tert-Butoxycarbonylamino-cyclooctanecarboxylic Acid)